Cas no 15488-08-1 (Chromium,tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-kO,kO']- (9CI))

• Product Name: Chromium,tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-kO,kO']- (9CI)
• CAS No: 15488-08-1
• MF: C₂₄H₁₅CrF₉O₆S₃
• MW: 718.54903626442
• CID: 204274
• PubChem ID: 421641
• Update Time: 2025-04-19

Chromium,tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-kO,kO']- (9CI) Chemical and Physical Properties

Names and Identifiers

• Chromium,tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-kO,kO']- (9CI)
• NSC137150
• 15488-08-1
• NSC-137150

• Inchi： 1S/3C8H5F3O2S.Cr/c3*9-8(10,11)7(13)4-5(12)6-2-1-3-14-6;/h3*1-3H,4H2;
• InChI Key： VJEBNEJVMYLIHV-UHFFFAOYSA-N
• SMILES： [Cr].S1C=CC=C1C(CC(C(F)(F)F)=O)=O.S1C=CC=C1C(CC(C(F)(F)F)=O)=O.S1C=CC=C1C(CC(C(F)(F)F)=O)=O

Computed Properties

• Exact Mass: 715.93475
• Monoisotopic Mass: 717.929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 43
• Rotatable Bond Count: 3
• Complexity: 879
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 187Ų

Experimental Properties

• Boiling Point: 227.5°Cat760mmHg
• Flash Point: 111.7°C
• PSA: 102.42
• LogP: 7.35690